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Compound of Interest

Compound Name: Disperse red 311

Cat. No.: B12378036

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety protocols and logistical plans for the
handling and disposal of Disperse Red 311. The following procedural guidance is designed to
minimize risk and ensure safe laboratory practices.

Hazard Assessment and Chemical Properties

Disperse Red 311 is a red anthraquinone-derived dye, typically supplied as a powder.[1][2][3]
While a comprehensive, publicly available Safety Data Sheet (SDS) with specific quantitative
hazard data for Disperse Red 311 is not readily available, information for similar disperse dyes
and general chemical safety principles dictate a cautious approach. It is known to be insoluble
in water but soluble in some organic solvents.[4]

Potential Hazards:
e Eye, Skin, and Respiratory Irritation: May cause irritation upon contact.[5]
o Harmful if Swallowed: Ingestion may lead to adverse health effects.[5]

o Dust Hazard: As a fine powder, it can form explosive mixtures with air and is easily inhaled.
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Property Data Source(s)
Chemical Name Disperse Red 311 [6]

CAS Number 77907-28-9 [6]
Appearance Red Powder [41[6]

B Insoluble in water; soluble in
Solubility , [4]
some organic solvents

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is critical to mitigate the risks associated with Disperse Red
311. The following table outlines the recommended PPE for handling this chemical in both solid

(powder) and solution forms.
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Body Part PPE Recommendation Rationale
Nitrile gloves are
recommended for handling the
powder and solutions. For To prevent skin contact and
prolonged or immersive potential irritation or
. contact, consider heavier-duty absorption. Nitrile offers good
gloves such as neoprene or resistance to a range of
butyl rubber. Always inspect chemicals and is a suitable
gloves for tears or degradation  choice for incidental contact.
before and during use.[7][8][9]
[10]
Chemical safety goggles that
provide a complete seal
around the eyes are To protect the eyes from dust
Eyes mandatory. A face shield particles and splashes of

should be worn in addition to
goggles when there is a
significant risk of splashing or

dust generation.

solutions, which can cause

serious irritation.[5]

Respiratory

When handling the powder, a
particulate respirator is
required. An N95-rated
respirator is the minimum
protection. If exposure limits
are exceeded or unknown, a
higher level of protection, such
as a P100 respirator or a
powered air-purifying respirator
(PAPR), should be used.[11]

To prevent the inhalation of
fine dust particles, which can
cause respiratory irritation. The
choice of respirator depends
on the quantity of material
being handled and the
ventilation conditions.

Body

A laboratory coat is required at
all times. When handling larger
quantities of the powder,
consider wearing disposable

coveralls to prevent

To protect the skin and clothing
from contamination.
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contamination of personal

clothing.

Handling and Operational Workflow

Adherence to a strict operational workflow is essential for the safe handling of Disperse Red
311. The following diagram outlines the key steps from preparation to cleanup.
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Figure 1. Operational workflow for handling Disperse Red 311.
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Disposal Plan

Proper disposal of Disperse Red 311 and associated waste is crucial to prevent environmental
contamination and ensure regulatory compliance.

Waste Segregation:

e Solid Waste: Unused or expired Disperse Red 311 powder, and any materials grossly
contaminated with the powder (e.g., weigh boats, contaminated paper towels), should be
collected in a clearly labeled, sealed container for hazardous waste.

o Liquid Waste: Solutions containing Disperse Red 311 should be collected in a designated,
sealed, and clearly labeled hazardous waste container. Do not mix with other waste streams
unless permitted by your institution's hazardous waste management plan.

o Contaminated PPE: Used gloves, disposable lab coats, and other contaminated PPE should
be placed in a designated hazardous waste bag.

Disposal Procedure:

o Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the full
chemical name "Disperse Red 311".

o Storage: Store waste containers in a designated satellite accumulation area, away from
incompatible materials.

o Pickup: Arrange for the collection of hazardous waste by your institution's Environmental
Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.

It is illegal to dispose of Disperse Red 311 down the drain or in the regular trash.[12] Always
consult your local, state, and federal regulations, as well as your institution's specific guidelines
for hazardous waste disposal.[12][13]

Emergency Procedures
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Situation Procedure

Immediately wash the affected area with
) copious amounts of soap and water. Remove
Skin Contact ] ) ) o
contaminated clothing. Seek medical attention if

irritation develops or persists.[14]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids. Remove contact

lenses if present and easy to do so. Seek

immediate medical attention.[5][14]

Move the affected person to fresh air. If
) breathing is difficult, provide oxygen. If not
Inhalation ) ) o o
breathing, give artificial respiration. Seek

immediate medical attention.[14]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion . . . .
unconscious person. Seek immediate medical

attention.[5]

For small spills of powder, carefully dampen the
material with water to prevent dust formation
and then sweep or vacuum into a labeled
_ hazardous waste container. For liquid spills,
spil absorb with an inert material (e.g., vermiculite,
sand) and place in a sealed container for
hazardous waste disposal. Ensure the area is

well-ventilated during cleanup.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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